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A comprehensive guide for researchers, scientists, and drug development professionals on the
relative stability of three key halogen oxoacids: iodic acid (HIOs), bromic acid (HBrOs), and
chloric acid (HCIOs). This document outlines the differences in their thermodynamic stability,
supported by quantitative data and a discussion of the underlying chemical principles.

Introduction

Halogen oxoacids are a class of compounds that feature a halogen atom bonded to oxygen
and hydrogen. Within the halic acids, where the halogen exists in the +5 oxidation state,
stability varies significantly. lodic acid is a robust, solid compound, which contrasts sharply
with the instability of chloric and bromic acids, which are only known to exist in aqueous
solutions.[1][2] Understanding these stability differences is crucial for their safe handling,
storage, and application in various chemical syntheses and analytical procedures. The general
trend for thermal stability of halic acids (HXOs) increases down the group: HIOs > HBrOs >
HCIOs.[3]

Quantitative Data on Stability

The stability of these acids can be best understood by comparing their physical states at
standard conditions and their behavior upon heating or concentration.
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Property

lodic Acid (HIO3)

Bromic Acid
(HBrOs)

Chloric Acid
(HCIO3)

Physical State (STP)

White crystalline
solid[1]

Exists only in aqueous

solution

Exists only in aqueous

solution[4]

110 °C (230 °F; 383

Not applicable

Not applicable

Melting Point O] (decomposes on (decomposes on
concentration) concentration)[4]
o Stable in cold
Dehydrates to iodine )
] aqueous solution up
pentoxide (120s) upon Decomposes upon
N ) to ~30%.[4][5]
Decomposition heating.[1][2] Further attempted
) ) Decomposes at
heating decomposes concentration )
concentrations >40%
[20s. ]
or upon heating.[4]
Decomposition ) HCIOa, Clz, Oz,
205 + H20 Bromine and oxygen
Products H20[4][6]
Acidity (pKa) 0.75[1][2] ~0 =-2.7[4]

Factors Influencing Halic Acid Stability

The stability of halic acids is governed by the properties of the central halogen atom,

specifically its size and electronegativity. These factors influence the nature of the halogen-

oxygen bond, which in turn dictates the molecule's thermal stability.
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Halogen Properties (Cl » Br — I)

Atomic Size Increases Electronegativity Decreases
Affects Leads to
Bond Characteristics
v v
Improved prt-dmt Overlap Decreased X-O Bond Polarity
Contributes to Contributes to

Resulting Stabilit

Increased Thermal Stability
(HIOs > HBrOs > HCIO3)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Analysis of the Stability of lodic, Bromic,
and Chloric Acids]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046466#iodic-acid-vs-bromic-acid-and-chloric-acid-
stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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